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Compound of Interest

Compound Name: 1,2-Dichloroethane

Cat. No.: B1671644 Get Quote

An In-depth Technical Guide to 1,2-Dichloroethane

Physicochemical Properties of 1,2-Dichloroethane
1,2-Dichloroethane, also known as ethylene dichloride (EDC), is a chlorinated hydrocarbon

primarily used as a chemical intermediate in the production of vinyl chloride monomer (VCM),

the main precursor to polyvinyl chloride (PVC).[1] It also finds application as a solvent.[1] This

colorless liquid possesses a characteristic sweet, chloroform-like odor.[1]

Core Identification and Physical Data
A comprehensive summary of the key identifiers and physical properties of 1,2-dichloroethane
is presented below. This data is essential for researchers and chemical professionals in

designing experiments, understanding its behavior in various environments, and ensuring safe

handling.
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Property Value

CAS Number 107-06-2[1][2][3][4]

Molecular Formula C₂H₄Cl₂[1][2][3][4]

Molecular Weight 98.96 g/mol [1][3][4]

Appearance Clear, colorless liquid[1][3]

Odor Chloroform-like, sweet odor[1]

Density 1.256 g/mL at 25 °C[4]

Melting Point -35 °C[3][4]

Boiling Point 83 °C[4]

Solubility in Water 8.69 g/L at 20 °C[3]

Refractive Index n20/D 1.444[4]

Experimental Protocols
Due to the broad range of applications for 1,2-dichloroethane, a multitude of experimental

protocols exist. The following outlines a general methodology for its use as a solvent in a

typical nucleophilic substitution reaction.

General Procedure for Nucleophilic Substitution using
1,2-Dichloroethane as a Solvent
Objective: To synthesize an ether via a Williamson ether synthesis, utilizing 1,2-
dichloroethane as the reaction solvent.

Materials:

Sodium phenoxide

Ethyl bromide

1,2-Dichloroethane (anhydrous, 99.8%)
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Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard glassware for workup and purification

Methodology:

Reaction Setup: A dry 250 mL round-bottom flask equipped with a magnetic stir bar is

charged with sodium phenoxide (1 equivalent).

Solvent Addition: 1,2-Dichloroethane (100 mL) is added to the flask under an inert

atmosphere (e.g., nitrogen or argon) to dissolve the sodium phenoxide.

Reagent Addition: Ethyl bromide (1.1 equivalents) is added dropwise to the stirring solution

at room temperature.

Reaction Conditions: The reaction mixture is heated to reflux (approximately 83 °C) and

maintained at this temperature for 4-6 hours, or until thin-layer chromatography (TLC)

indicates the consumption of the starting material.

Workup:

The reaction mixture is allowed to cool to room temperature.

The mixture is then washed sequentially with 50 mL of water, 50 mL of 1 M sodium

hydroxide solution, and 50 mL of brine.

The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and

concentrated under reduced pressure using a rotary evaporator.
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Purification: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield the pure ether.

Logical and Experimental Workflow Visualization
The following diagrams illustrate key processes and logical relationships involving 1,2-
dichloroethane.

Synthesis of 1,2-Dichloroethane

Ethylene (C₂H₄) Chlorine (Cl₂) Iron(III) Chloride (Catalyst)

Direct Chlorination

1,2-Dichloroethane (C₂H₄Cl₂)

Click to download full resolution via product page

Caption: Direct Chlorination of Ethylene to Produce 1,2-Dichloroethane.
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Experimental Workflow: Williamson Ether Synthesis
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Caption: Step-by-step workflow for a laboratory synthesis using 1,2-dichloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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